Cas no 2228922-18-5 (2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene)

• Product Name: 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene
• CAS No: 2228922-18-5
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 6264817
• PubChem ID: 165656062
• Update Time: 2025-05-23

2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene
• 2228922-18-5
• EN300-1925758

• Inchi： 1S/C11H11Br/c1-4-8(2)10-6-5-9(3)11(12)7-10/h1,5-8H,2-3H3
• InChI Key： IWTZXILLTWNACI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C#C)C

Computed Properties

• Exact Mass: 222.00441g/mol
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene

Comprehensive Overview of 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene (CAS No. 2228922-18-5)

2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene (CAS No. 2228922-18-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its brominated aromatic ring and alkynyl side chain, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene synthesis", "CAS 2228922-18-5 applications", and "brominated benzene derivatives", reflecting its growing relevance in advanced chemical studies.

The molecular structure of 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene combines a bromo substituent at the 2-position and a but-3-yn-2-yl group at the 4-position of a methylbenzene core. This configuration enables diverse reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex organic frameworks. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to minimize environmental impact, aligning with global sustainability goals.

In the context of drug discovery, 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene is explored as a building block for bioactive molecules. Its alkyne functionality allows for click chemistry applications, a technique widely adopted in bioconjugation and proteomics. Searches for "click chemistry intermediates" and "alkyne-containing aromatic compounds" often highlight this compound's utility. Additionally, its potential role in OLED materials and polymeric coatings has been investigated, addressing the demand for high-performance materials in electronics and industrial coatings.

From a commercial perspective, the availability of CAS 2228922-18-5 is critical for laboratories focusing on high-throughput screening and custom synthesis. Suppliers frequently list this compound under categories like "research chemicals" and "fine chemicals", catering to academic and industrial clients. Quality control measures, such as HPLC purity analysis and NMR characterization, ensure its suitability for sensitive applications. Users often inquire about "storage conditions for brominated aromatics" and "handling precautions for alkynyl compounds", emphasizing the need for precise technical guidance.

Emerging discussions in chemical databases and patent literature suggest that 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene may play a role in developing novel catalysts and ligands for asymmetric synthesis. Its compatibility with transition-metal catalysis opens avenues for creating chiral molecules, a hotspot in pharmaceutical manufacturing. Furthermore, computational studies leveraging AI-driven molecular modeling have predicted its reactivity patterns, reducing experimental trial-and-error in lab settings.

In summary, 2-bromo-4-(but-3-yn-2-yl)-1-methylbenzene (CAS No. 2228922-18-5) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its adaptability across multiple research domains and alignment with industry trends ensure its continued prominence. For those seeking detailed protocols or collaborative opportunities, referencing peer-reviewed journals and specialized chemical forums is highly recommended.